Cas no 1804936-40-0 (Methyl 3-cyano-2-ethyl-4-mercaptophenylacetate)

• Product Name: Methyl 3-cyano-2-ethyl-4-mercaptophenylacetate
• CAS No: 1804936-40-0
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 5010333
• Update Time: 2025-05-22

Methyl 3-cyano-2-ethyl-4-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-ethyl-4-mercaptophenylacetate

• Inchi： 1S/C12H13NO2S/c1-3-9-8(6-12(14)15-2)4-5-11(16)10(9)7-13/h4-5,16H,3,6H2,1-2H3
• InChI Key： NRUPBNDKPJGGHZ-UHFFFAOYSA-N
• SMILES： SC1C=CC(CC(=O)OC)=C(C=1C#N)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.4
• Topological Polar Surface Area: 51.1

Additional information on Methyl 3-cyano-2-ethyl-4-mercaptophenylacetate

Comprehensive Overview of Methyl 3-cyano-2-ethyl-4-mercaptophenylacetate (CAS No. 1804936-40-0)

Methyl 3-cyano-2-ethyl-4-mercaptophenylacetate (CAS No. 1804936-40-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyano group, an ethyl substituent, and a mercapto (thiol) functionality, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its thiol group can serve as a reactive handle for further derivatization.

The compound's methyl ester moiety enhances its solubility in organic solvents, facilitating its use in various synthetic protocols. Recent studies have explored its role in the development of enzyme inhibitors and small-molecule therapeutics, aligning with the growing demand for targeted therapies in oncology and metabolic diseases. Its CAS No. 1804936-40-0 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

In the context of green chemistry, Methyl 3-cyano-2-ethyl-4-mercaptophenylacetate has been investigated for its potential as a biodegradable intermediate. With sustainability becoming a priority in chemical manufacturing, this compound's efficient synthesis and minimal environmental impact are key discussion points. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and stability, ensuring compliance with industry standards.

Another area of interest is the compound's utility in peptide mimetics and protease inhibitors, which are critical in antiviral and anti-inflammatory drug development. The mercapto group offers unique binding interactions with biological targets, making it a valuable scaffold for medicinal chemists. Searches for "thiol-containing drug intermediates" and "CAS 1804936-40-0 applications" have surged, highlighting its prominence in academic and industrial settings.

From a synthetic perspective, Methyl 3-cyano-2-ethyl-4-mercaptophenylacetate can be prepared via multistep organic reactions, including esterification and nucleophilic substitution. Optimizing its yield and scalability remains a focus for process chemists, particularly in light of the rising demand for high-purity intermediates. Its CAS No. 1804936-40-0 is often cross-referenced with patents and publications, underscoring its intellectual property significance.

In summary, Methyl 3-cyano-2-ethyl-4-mercaptophenylacetate (CAS No. 1804936-40-0) is a multifaceted compound with broad applicability in life sciences and material chemistry. Its structural attributes and functional groups make it a cornerstone for innovative research, addressing contemporary challenges in drug design and sustainable synthesis.